![molecular formula C11H12ClNO3 B1267736 Ethyl 4-[(chloroacetyl)amino]benzoate CAS No. 26226-72-2](/img/structure/B1267736.png)
Ethyl 4-[(chloroacetyl)amino]benzoate
Overview
Description
Ethyl 4-[(chloroacetyl)amino]benzoate, also known as 4-chloro-N-ethyl-N-benzoyl-aminoacetanilide, is a widely used organic compound in scientific research. It is a white, crystalline solid with a melting point of 119°C and a molecular weight of 264.71 g/mol. It is commonly used in the synthesis of pharmaceuticals, dyes, and other organic compounds. In addition, it has been used in the study of biochemical and physiological effects, as well as in a variety of laboratory experiments.
Scientific Research Applications
Hydrogen-Bonded Supramolecular Structures
Ethyl 4-[(chloroacetyl)amino]benzoate and its derivatives play a significant role in the formation of hydrogen-bonded supramolecular structures. For instance, ethyl 4-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate has been linked through hydrogen bonds into chains and rings, contributing to the study of one, two, and three-dimensional supramolecular structures (Portilla et al., 2007).
Synthesis of Schiff Base Compounds
This compound derivatives are used in the synthesis of Schiff base compounds, which have applications in DFT calculations and the exploration of optical nonlinear properties. These compounds have been identified to possess significant nonlinear refractive index and optical limiting properties, making them candidates for use in optical limiters (Abdullmajed et al., 2021).
Antiplatelet Activity
This compound derivatives have been studied for their antiplatelet activity. Ethyl 4-[1-(3-chlorobenzyl)-1H-indazol-3-yl]benzoate, for example, showed potent inhibitory effects on platelet aggregation, ATP release, and P-selectin expression, providing insights for the development of novel antiplatelet drug candidates (Chen et al., 2008).
Pharmacological Characterization
This compound and its derivatives have been characterized pharmacologically for various applications, such as in the treatment of preterm labor. They have been shown to exhibit properties as β3-adrenoceptor agonists, indicating potential therapeutic use in mammals (Croci et al., 2007).
Antibacterial Activity
This compound derivatives have been synthesized and tested for their antibacterial activity. Some compounds have exhibited significant activity against both gram-negative and gram-positive bacteria, highlighting their potential as antimicrobial agents (Shakir et al., 2020).
Synthesis and Characterization for Antimicrobial Agents
Further research includes the synthesis and characterization of new quinazolines derived from ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate, which have been screened for their antibacterial and antifungal activities (Desai et al., 2007).
Applications in Electro-Optical Fields
This compound has been studied for its potential in electro-optical applications. Research focused on its growth, characteristic properties, and suitability for non-linear optical applications, emphasizing its transparency and thermal stability (Krishna et al., 2017).
Anti-Juvenile Hormone Agent
This compound has been identified as an anti-juvenile hormone agent, inhibiting juvenile hormone synthesis through the suppression of transcription of biosynthetic enzymes, indicating its potential in insect developmental studies (Kaneko et al., 2011).
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 4-[(2-chloroacetyl)amino]benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO3/c1-2-16-11(15)8-3-5-9(6-4-8)13-10(14)7-12/h3-6H,2,7H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVRJEYAQESBSSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10288175 | |
Record name | ethyl 4-[(chloroacetyl)amino]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10288175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26226-72-2 | |
Record name | 26226-72-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=54533 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ethyl 4-[(chloroacetyl)amino]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10288175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 26226-72-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Ethyl 4-[(chloroacetyl)amino]benzoate in the synthesis of new antimicrobial agents?
A1: this compound serves as a crucial starting material in the synthesis of novel oxazole and thiazole derivatives with potential antimicrobial properties []. The compound contains a reactive chloroacetyl group which readily reacts with urea, thiourea, semicarbazide, and thiosemicarbazide under microwave irradiation. These reactions result in the formation of heterocyclic ring structures, which are known pharmacophores often found in antimicrobial agents.
Q2: What types of analytical techniques were employed to characterize the derivatives synthesized from this compound?
A2: The synthesized oxazole and thiazole derivatives were characterized using a combination of spectroscopic techniques, including Infrared Spectroscopy (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry []. These techniques provided information about the functional groups present in the molecules, the arrangement of atoms, and the molecular weight of the synthesized compounds, confirming their successful synthesis.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.